Cas no 466663-12-7 (3-O-(2'E ,4'E-decadienoyl)-20-O-acetylingenol)

• Product Name: 3-O-(2'E ,4'E-decadienoyl)-20-O-acetylingenol
• CAS No: 466663-12-7
• Molecular Formula: C₃₂H₄₄O₇
• Molecular Weight: 540.687570571899
• CID: 2087165
• PubChem ID: 11620845

3-O-(2'E ,4'E-decadienoyl)-20-O-acetylingenol Properties

Names and Identifiers

• 3-O-(2'E ,4'E-decadienoyl)-20-O-acetylingenol
• (2E,4E)-2,4-Decadienoic acid (1aR,2S,5R,5aS,6S,8aS,9R,10aR)-4-[(acetyloxy)methyl]-1a,2,5,5a,6,9,10,10a-octahydro-5,5a-dihydroxy-1,1,7,9-tetramethyl-11-oxo-1H-2,8a-methanocyclopenta[a]cyclopropa[e]cyclodecen-6-yl ester
• CHEMBL444960
• 466663-12-7
• CS-0103758
• HY-N7168
• [(1S,4S,5S,6R,9S,10R,12R,14R)-7-(Acetyloxymethyl)-5,6-dihydroxy-3,11,11,14-tetramethyl-15-oxo-4-tetracyclo[7.5.1.01,5.010,12]pentadeca-2,7-dienyl] (2E,4E)-deca-2,4-dienoate
• DA-60273

• InChIKey： SYXKKJDQNXPUSI-HDJUQUQRSA-N
• Inchi： InChI=1S/C32H44O7/c1-7-8-9-10-11-12-13-14-25(34)39-29-19(2)17-31-20(3)15-24-26(30(24,5)6)23(28(31)36)16-22(18-38-21(4)33)27(35)32(29,31)37/h11-14,16-17,20,23-24,26-27,29,35,37H,7-10,15,18H2,1-6H3/b12-11+,14-13+/t20-,23+,24-,26+,27-,29+,31+,32+/m1/s1
• SMILES： CCCCC/C=C/C=C/C(=O)O[C@H]1C(=C[C@@]23[C@H](C)C[C@@H]4[C@H]([C@H](C=C(COC(=O)C)[C@H]([C@]12O)O)C3=O)C4(C)C)C

Computed Properties

• Exact Mass: 540.30870374g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 11
• Monoisotopic Mass: 540.30870374g/mol
• Heavy Atom Count: 39
• Complexity: 1130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Solubility: Insuluble (5.3E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tigliane and ingenane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tigliane and ingenane diterpenoids